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Compound of Interest

Compound Name: (-)-12-Hydroxyjasmonic acid

Cat. No.: B15285683

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential safety and logistical information for handling (-)-12-
Hydroxyjasmonic acid, a plant-derived signaling molecule used in various research
applications. While a specific Safety Data Sheet (SDS) for (-)-12-Hydroxyjasmonic acid is not
readily available, this document synthesizes safety protocols from related jasmonate
compounds and general laboratory best practices to ensure safe handling and disposal.

Hazard Identification and Risk Assessment

(-)-12-Hydroxyjasmonic acid is a derivative of jasmonic acid, a class of plant hormones.[1][2]
It is intended for research use only and is not for human or consumer application.[3][4] Based
on the safety data for similar compounds, such as (x)-Jasmonic Acid-Isoleucine, (-)-12-
Hydroxyjasmonic acid is not classified as a hazardous substance according to the Globally
Harmonized System (GHS).[5] However, as with any chemical, it is crucial to follow standard
precautionary measures for handling laboratory reagents.

Key Considerations:

e Primary Route of Exposure: Inhalation, skin contact, and eye contact are the most likely
routes of exposure in a laboratory setting.
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o Health Effects: While specific toxicity data for (-)-12-Hydroxyjasmonic acid is limited,
prolonged or repeated exposure may cause irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE)
Recommendations

The following PPE is recommended to minimize exposure and ensure personal safety when
handling (-)-12-Hydroxyjasmonic acid.

PPE Category Recommendation Specifications

) Safety glasses with side Must comply with European
Eye Protection ] )
shields or goggles standard EN 166 or equivalent.

Nitrile or neoprene gloves are
generally suitable for handling
) organic acids. Due to the
) Impermeable and chemical- N o
Hand Protection ) absence of specific testing, it is
resistant gloves )
advisable to consult the glove
manufacturer's resistance

guide.

A standard lab coat should be
Skin and Body Protection Laboratory coat worn to protect street clothing

and prevent skin contact.

If handling large quantities or
creating aerosols, a NIOSH-
) ) Not generally required under approved respirator may be
Respiratory Protection ]
normal use necessary. Work in a well-
ventilated area or under a

chemical fume hood.

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing risks associated with chemical handling. The
following workflow outlines the key steps for the safe use of (-)-12-Hydroxyjasmonic acid in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15285683#personal-protective-
equipment-for-handling-12-hydroxyjasmonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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